Cas no 40955-14-4 (Methyl 3-tri(phenyl)phosphoranylidenepropanoate)

• Product Name: Methyl 3-tri(phenyl)phosphoranylidenepropanoate
• CAS No: 40955-14-4
• MF: C₂₂H₂₁O₂P
• MW: 348.374706983566
• CID: 2717300
• PubChem ID: 181680
• Update Time: 2025-04-21

Methyl 3-tri(phenyl)phosphoranylidenepropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(triphenyl-λ⁵-phosphanylidene)propanoate
• Methyl 3-tri(phenyl)phosphoranylidenepropanoate
• DTXSID70193958
• 40955-14-4
• Methyl 3-(triphenyl-l5-phosphanylidene)propanoate
• (carbomethoxyethylidene)triphenyl-phosphorane
• Methyl 3-(triphenylphosphoranylidene)propanoate
• AKOS015914819
• SCHEMBL5593415
• DTXCID10116449

• Inchi： 1S/C22H21O2P/c1-24-22(23)17-18-25(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16,18H,17H2,1H3
• InChI Key： IAPCVVZLVISVMU-UHFFFAOYSA-N
• SMILES： P(=CCC(=O)OC)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 348.12791691Da
• Monoisotopic Mass: 348.12791691Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų